(E)-5-(2-(3,4-dichlorobenzylidene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one

• Molecular Formula: C11H9Cl2N5O
• Molecular Weight: 298.13 g/mol
• IUPAC Name: 5-[(2E)-2-[(3,4-dichlorophenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H9Cl2N5O/c1-6-10(15-11(19)18-16-6)17-14-5-7-2-3-8(12)9(13)4-7/h2-5H,1H3,(H2,15,17,18,19)/b14-5+
• InChI Key: NJVHOLBQKBWWNI-LHHJGKSTSA-N
• Isomeric SMILES: CC1=NNC(=O)N=C1N/N=C/C2=CC(=C(C=C2)Cl)Cl
• SMILES: CC1=NNC(=O)N=C1NN=CC2=CC(=C(C=C2)Cl)Cl

Description

(E)-5-(2-(3,4-dichlorobenzylidene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one, commonly known as DCT, is a chemical compound that has been widely studied in the scientific community due to its potential applications in various fields. DCT is a derivative of hydrazine and triazine and has been found to exhibit several interesting properties, making it a promising candidate for research in different areas.

Mechanism of Action

The mechanism of action of DCT as a corrosion inhibitor involves its adsorption onto the metal surface, forming a protective layer that prevents further corrosion. The adsorption of DCT is facilitated by the presence of the triazine ring, which has been found to have a high affinity for metal surfaces.
Biochemical and Physiological Effects:
DCT has also been studied for its potential biochemical and physiological effects. It has been found to exhibit antioxidant properties, making it a potential candidate for use in the treatment of oxidative stress-related diseases. DCT has also been found to exhibit antimicrobial properties, making it a promising candidate for use in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the major advantages of DCT is its ease of synthesis and availability, making it readily accessible for research purposes. However, one of the limitations of DCT is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on DCT. One area of research is its use as a potential drug candidate for the treatment of oxidative stress-related diseases. Another area of research is its use as a potential antimicrobial agent. Further research is also needed to optimize the synthesis of DCT and improve its solubility in water, making it easier to work with in aqueous solutions.
In conclusion, DCT is a promising chemical compound that has potential applications in various scientific fields. Its ease of synthesis and availability make it a readily accessible candidate for research purposes. Further research is needed to fully explore its potential applications and optimize its properties for different applications.

Synthesis Methods

The synthesis of DCT involves the reaction of 3,4-dichlorobenzaldehyde with hydrazine hydrate in the presence of acetic acid. The resulting product is then reacted with 6-methyl-1,2,4-triazin-3-one to yield DCT. The synthesis of DCT has been optimized to obtain high yields and purity, making it readily available for research purposes.

Scientific Research Applications

DCT has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use as a corrosion inhibitor for different metals. DCT has been found to exhibit excellent inhibitory properties against corrosion, making it a promising candidate for use in the oil and gas industry.